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Compound of Interest

Compound Name: Propargyl alcohol propoxylate

Cat. No.: B2849434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Propargyl alcohol propoxylate (CAS No. 3973-17-9).

Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk. This

document is intended to be a primary resource for procedural guidance, complementing your

institution's specific safety policies.

Immediate Safety and Hazard Information
Propargyl alcohol propoxylate is a reactive chemical that requires careful handling. While

specific toxicological data for this compound is limited, the hazards are often inferred from its

parent compound, propargyl alcohol. It is classified as a skin and eye irritant and may cause

respiratory irritation.[1]

Quantitative Safety Data
The following table summarizes key quantitative safety and physical property data. Data for

Propargyl Alcohol is provided as a safety reference due to the limited availability of specific

data for Propargyl alcohol propoxylate.
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Property Value Source

Propargyl alcohol propoxylate

Boiling Point 40-41 °C (at 3 Torr) [2][3]

Density 0.9801 g/cm³ [2][3]

Flash Point 69 °C [2]

Propargyl Alcohol (for safety

reference)

OSHA PEL (Permissible

Exposure Limit)
1 ppm (TWA) [4][5]

NIOSH REL (Recommended

Exposure Limit)
1 ppm (TWA) [4][6][7]

ACGIH TLV (Threshold Limit

Value)
1 ppm (TWA) [4][6]

LD50 Oral (Rat) 20-56.4 mg/kg [8][9][10]

LD50 Dermal (Rabbit) 16-88 mg/kg [8][9][10]

LC50 Inhalation (Rat) 2 mg/L for 2 hours [4]

Flash Point 33 °C [4]

Vapor Pressure 12 mmHg [7]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure risks.
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Protection Type Specification

Eye Protection

Chemical splash-resistant safety glasses or

goggles with side protection. A face shield may

be necessary in some situations.[4]

Hand Protection

Chemically resistant gloves (e.g., nitrile). Gloves

must be inspected before use and disposed of

properly after handling.[11]

Body Protection
A flame-retardant and impervious lab coat

should be worn.[11]

Respiratory Protection

Work should be conducted in a well-ventilated

area or under a chemical fume hood. If

exposure limits are likely to be exceeded, a full-

face respirator is required.[11]

Operational Plan: Safe Handling Protocol
This step-by-step protocol outlines the safe handling of Propargyl alcohol propoxylate in a

laboratory setting.

Pre-Operational Checks
Review Safety Data Sheet (SDS): Always review the most current SDS for Propargyl
alcohol propoxylate before beginning any work.

Verify Emergency Equipment: Ensure that a safety shower and eyewash station are

accessible and in good working order.

Prepare Work Area: The work area, preferably a chemical fume hood, should be clean and

free of incompatible materials, especially strong oxidizing agents.[4]

Assemble Materials: Have all necessary equipment and reagents, including quenching and

spill cleanup materials, readily available.

Handling Procedure
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Don PPE: Put on all required personal protective equipment as specified in the table above.

Inert Atmosphere: For transfers and reactions, it is best practice to work under an inert

atmosphere (e.g., nitrogen or argon) to prevent reactions with air or moisture.

Dispensing: Use a syringe or cannula for liquid transfers to minimize exposure. For

quantities less than 20 mL, a syringe is appropriate; for larger volumes, the cannula

technique should be used.

Heating: Avoid excessive heat, as this can lead to polymerization. If heating is necessary, do

so in a controlled manner with appropriate monitoring.

Avoid Contamination: Never return unused chemicals to the original container to prevent

contamination.[12]

Post-Operational Procedures
Quenching: Quench any residual reactive material according to your lab's established

procedures.

Decontamination: Thoroughly clean the work area and any equipment used.

Waste Disposal: Dispose of all waste, including empty containers and contaminated PPE, as

hazardous waste.

Doff PPE: Remove PPE in the correct order to avoid contaminating yourself.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

handling the chemical.[4]

Emergency Response and First Aid
Immediate and appropriate action is crucial in the event of an emergency.

Spill Response
Evacuate: Evacuate all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.
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Containment: For small spills, absorb the material with an inert substance (e.g., sand or

vermiculite) and place it in a suitable container for disposal. Do not use combustible

materials for absorption.

Large Spills: For large spills, contact your institution's Environmental Health and Safety

(EHS) department immediately.

First Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[4]

Skin Contact: Immediately flush the skin with running water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[4]

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[4]

Disposal Plan
All waste containing Propargyl alcohol propoxylate must be treated as hazardous waste.

Waste Collection: Collect all waste materials (unused chemical, contaminated materials, and

quenched solutions) in a clearly labeled, sealed, and compatible hazardous waste container.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Disposal: Contact your institution's EHS department to arrange for the pickup and proper

disposal of the hazardous waste. Do not pour any amount of this chemical down the drain.[8]
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Visual Workflow and Emergency Diagrams
The following diagrams illustrate the logical flow for safe handling and emergency procedures.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Propargyl alcohol propoxylate.
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Caption: Emergency response procedures for Propargyl alcohol propoxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aksci.com [aksci.com]

2. chembk.com [chembk.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b2849434?utm_src=pdf-body-img
https://www.benchchem.com/product/b2849434?utm_src=pdf-body
https://www.benchchem.com/product/b2849434?utm_src=pdf-body-img
https://www.benchchem.com/product/b2849434?utm_src=pdf-body
https://www.benchchem.com/product/b2849434?utm_src=pdf-custom-synthesis
https://aksci.com/sds/X0064_SDS.pdf
https://www.chembk.com/en/chem/Propargyl%20alcohol%20propoxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2849434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Propargyl alcohol propoxylate CAS#: 3973-17-9 [m.chemicalbook.com]

4. WERCS Studio - Application Error [assets.thermofisher.com]

5. fishersci.com [fishersci.com]

6. nj.gov [nj.gov]

7. CDC - NIOSH Pocket Guide to Chemical Hazards - Propargyl alcohol [cdc.gov]

8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

9. sinoright.net [sinoright.net]

10. cdhfinechemical.com [cdhfinechemical.com]

11. chemicalbook.com [chemicalbook.com]

12. chemistry.osu.edu [chemistry.osu.edu]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Propargyl Alcohol Propoxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2849434#personal-protective-equipment-for-
handling-propargyl-alcohol-propoxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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